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Compound of Interest

Compound Name: Tris(trimethylsilyl) phosphite

Cat. No.: B155532 Get Quote

An In-depth Technical Guide to Tris(trimethylsilyl) phosphite: Commercial Sources, Purity,

and Applications

Introduction
Tris(trimethylsilyl) phosphite (TMSPi), with the chemical formula P(OSi(CH₃)₃)₃, is a versatile

organophosphorus compound and a key reagent in a variety of advanced chemical

applications. Its unique reactivity makes it an indispensable tool in organic synthesis,

particularly for the mild and efficient formation of phosphonates through the Arbuzov reaction.

[1] Beyond synthetic chemistry, TMSPi has garnered significant attention in materials science,

especially as a high-performance electrolyte additive in lithium-ion batteries.[2][3] In this role, it

enhances battery performance and longevity by stabilizing the electrode-electrolyte interfaces.

[2][3][4] This technical guide provides a comprehensive overview of the commercial availability

of Tris(trimethylsilyl) phosphite, its various purity grades, and detailed experimental

protocols for its synthesis and application.

Commercial Availability and Purity Grades
Tris(trimethylsilyl) phosphite is commercially available from several major chemical

suppliers, catering to a wide range of needs from research and development to industrial-scale

production. The purity of the commercially available product varies, with grades typically

determined by Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR)

spectroscopy. Higher purity grades are crucial for applications where contaminants could lead
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to undesirable side reactions or negatively impact performance, such as in sensitive catalytic

systems or high-performance batteries.

The following table summarizes the offerings from various commercial suppliers.

Supplier Purity Grade
Analytical
Method

CAS Number
Molecular
Formula

Sigma-Aldrich ≥95.0% GC 1795-31-9 C₉H₂₇O₃PSi₃

TCI America >95.0% NMR 1795-31-9 C₉H₂₇O₃PSi₃

Thermo Scientific 92% GC 1795-31-9 C₉H₂₇O₃PSi₃

MSE Supplies 95% Not Specified 1795-31-9 C₉H₂₇O₃PSi₃

Georganics High Purity Not Specified 1795-31-9 C₉H₂₇O₃PSi₃

Physicochemical Properties
Tris(trimethylsilyl) phosphite is a colorless liquid under standard conditions.[5] Its key

physical and chemical properties are summarized in the table below.

Property Value

Molecular Weight 298.54 g/mol

Boiling Point 78-81 °C at 8 mmHg

Density 0.893 g/mL at 25 °C

Refractive Index n20/D 1.409

Form Liquid

Experimental Protocols
Synthesis of High-Purity Tris(trimethylsilyl) phosphite
High-purity Tris(trimethylsilyl) phosphite can be synthesized through various methods. One

common laboratory-scale synthesis involves the silylation of phosphorous acid. A patented
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method capable of producing purities up to 99.8% involves the reaction of an alkali metal

silicon alkoxide with a phosphorus halide.[6][7][8]

Method 1: Silylation of Phosphorous Acid[9]

Reactant Preparation: Anhydrous phosphorous acid is prepared by repeated azeotropic

evaporation of its solution in THF with dry benzene.

Silylation Reaction: The dried phosphorous acid is reacted with an excess of

chlorotrimethylsilane and an excess of triethylamine in a suitable solvent such as

dimethoxyethane, toluene, or a mixture of Et₂O-THF.

Workup: The solvent is evaporated, and the resulting residue, which contains a mixture of

Tris(trimethylsilyl) phosphite and bis(trimethylsilyl) phosphonate, is subjected to further

purification.

Purification: The residue is heated with sodium metal at 140°C for 13-22 hours, followed by

vacuum distillation (75°C at 20 mmHg) to yield pure Tris(trimethylsilyl) phosphite.[9]

Method 2: From Alkali Metal Silicon Alkoxide and Phosphorus Halide[8]

Reaction Setup: An alkane or ether solvent (e.g., tetrahydrofuran) is chosen.

Reactant Addition: An alkali metal silicon alkoxide (e.g., potassium trimethylsilanolate) and a

phosphorus halide (e.g., phosphorus trichloride) are added to the solvent in a 1:1 molar ratio

with vigorous stirring.[8]

Inorganic Salt Removal: The resulting inorganic salt (e.g., KCl) is removed by filtration.

Purification: The filtrate is subjected to reduced pressure distillation at 90°C/20 mmHg to

obtain the final product with a purity that can exceed 99.6%.[8]

Application as an Electrolyte Additive in Lithium-Ion
Batteries
Tris(trimethylsilyl) phosphite is a multifunctional electrolyte additive that improves the

performance and lifespan of lithium-ion batteries, particularly those with high-nickel cathodes
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like NMC811 and silicon-graphite anodes.[2] It functions by scavenging harmful hydrofluoric

acid (HF) and forming a stable protective layer on both the cathode (Cathode Electrolyte

Interphase - CEI) and the anode (Solid Electrolyte Interphase - SEI).[3][10]

Experimental Protocol for Evaluating TMSPi in a Li-ion Battery

Electrolyte Preparation: A baseline electrolyte, typically 1.0 M LiPF₆ in a mixture of ethylene

carbonate (EC), ethyl methyl carbonate (EMC), and dimethyl carbonate (DMC), is prepared.

The test electrolyte is prepared by adding a specific weight percentage (e.g., 2 wt%) of

Tris(trimethylsilyl) phosphite to the baseline electrolyte.[2]

Cell Assembly: Coin cells (e.g., NMC811/Li or NMC811/Si-Gr) are assembled in an argon-

filled glovebox.

Electrochemical Cycling: The cells are subjected to galvanostatic charge-discharge cycling at

a specific C-rate (e.g., 0.1C) between defined voltage limits (e.g., 3.0 and 4.5 V).[2]

Performance Analysis: The cycling performance, Coulombic efficiency, and capacity

retention are monitored over numerous cycles to evaluate the effect of the TMSPi additive.

Interphase Characterization: Post-cycling analysis of the electrodes using techniques like X-

ray Photoelectron Spectroscopy (XPS) and Scanning Electron Microscopy (SEM) can be

performed to characterize the composition and morphology of the SEI and CEI layers

formed.

Visualizations
The following diagrams illustrate the experimental workflow for the synthesis of

Tris(trimethylsilyl) phosphite and its mechanism of action as a battery electrolyte additive.
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Synthesis Workflow
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Caption: Synthesis workflow for high-purity Tris(trimethylsilyl) phosphite.
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Mechanism of TMSPi in a Lithium-Ion Battery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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